Cas no 1351611-19-2 (N-(furan-2-yl)methyl-2-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid)
N-(furan-2-yl)methyl-2-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- N-(furan-2-yl)methyl-2-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid
- 1351611-19-2
- N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid
- AKOS026686656
- N-(furan-2-ylmethyl)-2-(3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
- N-(furan-2-ylmethyl)-2-[3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
- VU0530877-1
- F6064-1429
-
- Inchi: 1S/C17H17N5O3.C2H2O4/c23-15(19-8-14-4-2-6-24-14)11-22-9-13(10-22)17-20-16(21-25-17)12-3-1-5-18-7-12;3-1(4)2(5)6/h1-7,13H,8-11H2,(H,19,23);(H,3,4)(H,5,6)
- InChI Key: SCOGBLMTFWOYNO-UHFFFAOYSA-N
- SMILES: O1C(C2CN(CC(NCC3=CC=CO3)=O)C2)=NC(C2C=NC=CC=2)=N1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 429.12844796g/mol
- Monoisotopic Mass: 429.12844796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 531
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 172Ų
N-(furan-2-yl)methyl-2-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-1429-2μmol |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-5μmol |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-10μmol |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-20μmol |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-1mg |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-2mg |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-3mg |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-4mg |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-5mg |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1429-10mg |
N-[(furan-2-yl)methyl]-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid |
1351611-19-2 | 10mg |
$79.0 | 2023-09-09 |
N-(furan-2-yl)methyl-2-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-(furan-2-yl)methyl-2-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid
N-(furan-2-yl)methyl-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; Oxalic Acid: A Comprehensive Overview
The compound with CAS No. 1351611-19-2, known as N-(furan-2-yl)methyl-2-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yll}acetamide; oxalic acid, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications. The molecule combines several functional groups, including a furan ring, an oxadiazole moiety, and an acetamide group, which contribute to its diverse chemical reactivity and biological activity.
Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The presence of the 1,2,4-oxadiazole ring in this compound is particularly noteworthy, as it is known to enhance the stability and bioavailability of molecules. Researchers have demonstrated that such heterocyclic structures can act as scaffolds for designing novel bioactive agents. In the case of N-(furan-2-yllmethyl..., the oxadiazole ring plays a crucial role in modulating the compound's electronic properties and intermolecular interactions.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the azetidine ring and the subsequent incorporation of the furan and pyridine moieties. Recent advancements in asymmetric synthesis techniques have enabled chemists to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological systems.
From a pharmacological perspective, N-(furan-2-yllmethyl... has shown promising activity in preclinical studies. It exhibits potent inhibitory effects on certain enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, the compound has been found to possess antioxidant properties, making it a potential candidate for combating oxidative stress-related conditions.
The presence of the furan ring in this compound introduces additional electronic flexibility and conjugation pathways. This feature has been exploited in studies focusing on its photochemical properties. Researchers have reported that N-(furan... exhibits strong fluorescence under UV light, suggesting its potential application in fluorescent sensing or imaging technologies.
Furthermore, the combination of an acetamide group with other functional groups in this molecule has been shown to enhance its solubility in both aqueous and organic solvents. This property is advantageous for drug delivery systems where controlled release and bioavailability are critical factors.
Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the pharmacokinetic profile of N-(furan.... By modifying certain substituents on the molecule, researchers aim to improve its absorption rate and reduce potential toxicity. These modifications are guided by computational modeling techniques that predict how structural changes will affect the compound's behavior in vivo.
In conclusion, N-(furan... represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure endows it with remarkable chemical and biological properties that continue to be explored through ongoing research initiatives. As our understanding of this compound deepens, it holds great promise for contributing to the development of novel therapeutic agents and advanced materials.
1351611-19-2 (N-(furan-2-yl)methyl-2-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)